Cas no 4072-41-7 ( )

• Product Name: &nbsp
• CAS No: 4072-41-7
• MF: C₁₅H₁₅I₂O₂
• MW: 481.087349176407
• CID: 926094
• PubChem ID: 54612001
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [4-(2-carboxyethyl)phenyl]-phenyliodanium,hydroiodide
• [p-(2-Carboxyethyl)phenyl]phenyliodonium Jodid
• NSC91019
• [4-(2-carboxyethyl)phenyl]-phenyliodanium;hydroiodide
• NSC-91019
• 4072-41-7
• DTXSID40715449
•  

• Inchi： 1S/C15H13IO2.HI/c17-15(18)11-8-12-6-9-14(10-7-12)16-13-4-2-1-3-5-13;/h1-7,9-10H,8,11H2;1H/p+1
• InChI Key： QNSGXLXARIBPLB-UHFFFAOYSA-O
• SMILES： [I+](C1C=CC=CC=1)C1C=CC(=CC=1)CCC(=O)O.I

Computed Properties

• Exact Mass: 480.91600
• Monoisotopic Mass: 480.91615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 0.83040